Cas no 2469-99-0 (3-Oxobutanenitrile)

3-Oxobutanenitrile Properties

Names and Identifiers

• 3-Oxobutanenitrile
• 2-Oxopropyl cyanide
• 3-Oxobutyronitrile
• Butanenitrile,3-oxo
• NCC(CH3)CO
• Acetoacetonitrile(7CI,8CI)
• Acetylacetonitrile
• Cyanoacetone
• a-Cyanoacetone
• Butanenitrile, 3-oxo-
• 3-oxo-butyronitrile
• acetoacetonitrile
• OPXYNEYEDHAXOM-UHFFFAOYSA-N
• Cyanaceton
• ZERO/008331
• 1-cyano-2-propanone
• alpha-acetylacetonitrile
• SBB014113
• AM86800
• ZB016254
• AK118727
• ST088530
• ST24
• DTXSID90179431
• AKOS007929924
• CS-W020196
• NS00027722
• FT-0725204
• MFCD05861381
• EINECS 219-590-8
• SB36157
• EN300-50651
• 3-?Oxobutanenitrile
• 2469-99-0
• A846609
• DA-07725
• +Expand

• MDL： MFCD05861381
• InChIKey： OPXYNEYEDHAXOM-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO/c1-4(6)2-3-5/h2H2,1H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C#N

Computed Properties

• Exact Mass: 83.03710
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 83.037
• Heavy Atom Count: 6
• Complexity: 97.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 40.9

Experimental Properties

• LogP: 0.48908
• PSA: 40.86000
• Refractive Index: 1.4285
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 92-94℃/10mm
• Melting Point: No data available
• Flash Point: 28.5±19.8 °C
• Color/Form: No data available
• Density: 1.0±0.1 g/cm3

3-Oxobutanenitrile Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Storage temperature 2-8 ℃
• PackingGroup：Ⅲ
• Signal Word：warning
• HazardClass：6.1

3-Oxobutanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides